Cas no 88702-47-0 (2,5-Heptadien-4-one, 2-methyl-6-(4-methylphenyl)-, (Z)-)

• Product name: 2,5-Heptadien-4-one, 2-methyl-6-(4-methylphenyl)-, (Z)-
• CAS No: 88702-47-0
• MF: C₁₅H₁₈O
• MW: 214.302824497223
• CID: 623910
• PubChem ID: 71319702

2,5-Heptadien-4-one, 2-methyl-6-(4-methylphenyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Heptadien-4-one, 2-methyl-6-(4-methylphenyl)-, (Z)-
• 2-methyl-6-(4-methylphenyl)hepta-2,5-dien-4-one
• 88702-47-0
• DTXSID40749704

• Inchi： InChI=1S/C15H18O/c1-11(2)9-15(16)10-13(4)14-7-5-12(3)6-8-14/h5-10H,1-4H3
• InChI Key： YTYFQZKYHQYQSU-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C(=CC(=O)C=C(C)C)C

Computed Properties

• Exact Mass: 214.135765193g/mol
• Monoisotopic Mass: 214.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 4.5